Cas no 389117-35-5 (Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(phenylmethyl)-)

Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(phenylmethyl)- structure
389117-35-5 structure
Product Name:Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(phenylmethyl)-
CAS No:389117-35-5
MF:C18H17N3
MW:275.347683668137
CID:298941
PubChem ID:3411537
Update Time:2025-04-19

Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(phenylmethyl)-
    • Pyrido[2,3-b][1,6]naphthyridine, 6,7,8,9-tetrahydro-7-(phenylmethyl)- (9CI)
    • 7-benzyl-8,9-dihydro-6H-pyrido[4,3-b][1,8]naphthyridine
    • DTXSID00392230
    • 389117-35-5
    • SR-01000387471-1
    • SR-01000387471
    • HMS518M04
    • Peakdale1_000268
    • Inchi: 1S/C18H17N3/c1-2-5-14(6-3-1)12-21-10-8-17-16(13-21)11-15-7-4-9-19-18(15)20-17/h1-7,9,11H,8,10,12-13H2
    • InChI Key: ZYCMOIZMVNNJGS-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC2=CC3=CC=CN=C3N=C2CC1

Computed Properties

  • Exact Mass: 275.142247555g/mol
  • Monoisotopic Mass: 275.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29Ų
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